Cas no 2595-41-7 (b-D-Xylopyranose, 1-thio-,2,3,4-triacetate 1-carbamimidate, monohydrobromide(9CI))

• Product Name: b-D-Xylopyranose, 1-thio-,2,3,4-triacetate 1-carbamimidate, monohydrobromide(9CI)
• CAS No: 2595-41-7
• MF: C₁₂H₁₉BrN₂O₇S
• MW: 415.25746178627
• CID: 291082
• PubChem ID: 24191864
• Update Time: 2025-04-19

b-D-Xylopyranose, 1-thio-,2,3,4-triacetate 1-carbamimidate, monohydrobromide(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranose, 1-thio-,2,3,4-triacetate 1-carbamimidate, monohydrobromide(9CI)
• (4,5-diacetyloxy-6-carbamimidoylsulfanyloxan-3-yl) acetate,hydrobromide
• DTXSID30929371
• 2,3,4-Tri-O-acetyl-1-S-carbamimidoyl-1-thiopentopyranose--hydrogen bromide (1/1)
• NSC-129249
• 13639-58-2
• NSC129247
• NSC-129247
• 2595-41-7
• NSC129249

• Inchi： 1S/C12H18N2O7S.BrH/c1-5(15)19-8-4-18-11(22-12(13)14)10(21-7(3)17)9(8)20-6(2)16;/h8-11H,4H2,1-3H3,(H3,13,14);1H
• InChI Key： TVUUTPVRXSNMNR-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)C1C(C(C(CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 414.00963g/mol
• Monoisotopic Mass: 414.00963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163Ų